1-(3-Ethoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H16N2O4S
• Molecular Weight: 404.4 g/mol
• IUPAC Name: 1-(3-ethoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H16N2O4S/c1-2-27-14-7-5-6-13(12-14)18-17-19(25)15-8-3-4-9-16(15)28-20(17)21(26)24(18)22-23-10-11-29-22/h3-12,18H,2H2,1H3
• InChI Key: VIVZMDFOOXLVRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=NC=CS4)OC5=CC=CC=C5C3=O

Description

1-(3-Ethoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C22H16N2O4S and its molecular weight is 404.4 g/mol. The purity is usually 95%.
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Biological Activity

1-(3-Ethoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of the biological activity associated with this compound, supported by data tables and relevant case studies.

Chemical Structure and Synthesis

The compound's structure includes a chromeno-pyrrole backbone with thiazole and ethoxyphenyl substituents. Its synthesis involves multi-step reactions that typically include the condensation of appropriate precursors followed by cyclization processes. Recent advancements have streamlined the synthesis of similar compounds, enhancing yield and purity .

Antimicrobial Activity

Research indicates that derivatives of pyrrole compounds exhibit significant antimicrobial properties. For instance, studies have shown that various pyrrole derivatives demonstrate minimum inhibitory concentrations (MIC) ranging from 3.12 to 25 µg/mL against different bacterial strains . The specific activity of 1-(3-Ethoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has not been extensively documented; however, its structural analogs suggest potential efficacy against pathogens such as Staphylococcus aureus and Escherichia coli.

Table 1: Antimicrobial Activity of Pyrrole Derivatives

Compound	MIC (µg/mL)	Bacterial Strain
Pyrrole Derivative A	3.12	Staphylococcus aureus
Pyrrole Derivative B	6.25	Escherichia coli
1-(3-Ethoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	TBD	TBD

Anticancer Activity

The compound's potential anticancer properties are supported by studies on related chromeno-pyrrole derivatives. These compounds have been shown to induce apoptosis in cancer cell lines through various mechanisms including modulation of cell cycle progression and inhibition of specific signaling pathways .

Case Study: Anticancer Efficacy
In a study assessing the anticancer activity of similar compounds, it was found that certain derivatives exhibited IC50 values in the low micromolar range against cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). This suggests that 1-(3-Ethoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may possess comparable activity.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of DNA Synthesis : Similar compounds have been shown to interfere with DNA replication processes.
• Induction of Apoptosis : The activation of apoptotic pathways has been observed in cell lines treated with related structures.
• Antioxidant Activity : Some derivatives exhibit antioxidant properties that contribute to their protective effects against oxidative stress in cells.

Scientific Research Applications

Synthesis Techniques

Recent advancements in synthetic methodologies have facilitated the production of 1-(3-Ethoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione through multicomponent reactions. These methods allow for the efficient assembly of complex structures from simpler precursors. For example, a study demonstrated a one-pot multicomponent heterocyclization process that yielded high-purity products with good yields (43–86%) under mild conditions .

Antimicrobial Properties

Research indicates that derivatives of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones exhibit significant antimicrobial activity. In vitro studies have shown that these compounds can inhibit the growth of various bacterial strains and fungi. The thiazole moiety is believed to enhance this activity due to its ability to interact with microbial enzymes and disrupt cellular processes .

Anticancer Potential

Several studies have reported on the anticancer properties of chromeno-pyrrole derivatives. The compound's structural features may allow it to interfere with cancer cell proliferation and induce apoptosis. For instance, certain derivatives have been shown to inhibit specific signaling pathways involved in tumor growth and metastasis .

Analgesic Effects

The analgesic potential of 1-(3-Ethoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been explored in various pharmacological studies. Compounds with similar structures have demonstrated effectiveness in pain relief through modulation of pain receptors and inflammatory pathways .

Neurological Applications

Emerging research suggests that this compound may possess neuroprotective properties. Studies on related compounds indicate their ability to mitigate oxidative stress and inflammation in neuronal cells, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Case Study 1: Antimicrobial Efficacy

A study conducted on a series of chromeno-pyrrole derivatives highlighted their effectiveness against resistant strains of Staphylococcus aureus. The compound demonstrated a minimum inhibitory concentration (MIC) comparable to standard antibiotics, suggesting its potential as a lead compound for developing new antimicrobial agents .

Case Study 2: Cancer Cell Line Testing

In vitro assays using human cancer cell lines (e.g., MCF-7 for breast cancer) revealed that the compound induced significant cytotoxicity at micromolar concentrations. Mechanistic studies indicated that it caused cell cycle arrest and apoptosis through mitochondrial pathways .